Cas no 351990-51-7 (5-Nitro-1H-imidazole-2-carboxylic acid)

• Product Name: 5-Nitro-1H-imidazole-2-carboxylic acid
• CAS No: 351990-51-7
• MF: C₄H₃N₃O₄
• MW: 157.084320306778
• MDL: MFCD18808542
• CID: 1017204
• PubChem ID: 4424209
• Update Time: 2025-04-20

5-Nitro-1H-imidazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-imidazole-2-carboxylic acid
• 1H-Imidazole-2-carboxylicacid,4-nitro-(9CI)
• nitroimidazolecarboxylic
• Oprea1_800776
• 5-nitroimidazole-2-carboxylic acid
• 4355AB
• STK343770
• FCH3704634
• AK100979
• AX8241882
• ST24024162
• ST50708147
• SCHEMBL665096
• O11480
• SCHEMBL23849277
• 5-nitro-1H-imidazole-2-carboxylicacid
• AKOS025394643
• DS-3660
• DTXSID70403145
• AKOS003235575
• 4-NITRO-1H-IMIDAZOLE-2-CARBOXYLIC ACID
• 351990-51-7
• CS-0157304

• MDL： MFCD18808542
• Inchi： 1S/C4H3N3O4/c8-4(9)3-5-1-2(6-3)7(10)11/h1H,(H,5,6)(H,8,9)
• InChI Key： LNPSXTPPQBEISL-UHFFFAOYSA-N
• SMILES： OC(C1=NC=C([N+](=O)[O-])N1)=O

Computed Properties

• Exact Mass: 157.01235559g/mol
• Monoisotopic Mass: 157.01235559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112
• XLogP3: 0.1

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 533.8±42.0°C at 760 mmHg
• Flash Point: 276.6±27.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-Nitro-1H-imidazole-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： CAUT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles